Cas no 1807212-85-6 (3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1807212-85-6
• MF: C₈H₃BrClF₂NO₂S
• MW: 330.533725976944
• CID: 4985354
• Update Time: 2025-11-06

3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H3BrClF2NO2S/c9-7-4(3-13)1-2-5(16(10,14)15)6(7)8(11)12/h1-2,8H
• InChI Key： WQOGIYFRSKPODW-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride

3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807212-85-6): A Versatile Sulfonylating Reagent in Modern Organic Synthesis

The 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS 1807212-85-6) represents a highly specialized sulfonyl chloride derivative that has gained significant attention in pharmaceutical and agrochemical research. This organosulfur compound features a unique combination of bromo, cyano, and difluoromethyl substituents on its aromatic ring, making it particularly valuable for the synthesis of complex molecular architectures.

With the growing demand for fluorinated compounds in drug discovery (a hot topic in 2023-2024 medicinal chemistry), this reagent offers distinct advantages. The presence of both fluorine atoms and a sulfonyl chloride group makes it an ideal candidate for creating metabolic stability in target molecules - a key consideration addressed in recent AI-driven drug design platforms. Researchers frequently search for "fluorinated sulfonylating agents" and "bromo-cyano benzene derivatives," making this compound particularly relevant in current synthetic chemistry discussions.

The 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride demonstrates excellent reactivity in nucleophilic substitution reactions, a property that has been extensively studied in recent publications. Its electron-withdrawing groups (cyano and sulfonyl chloride) activate the bromo substituent for subsequent cross-coupling reactions, which aligns perfectly with the current industry focus on palladium-catalyzed transformations. This dual functionality answers the common search query: "multifunctional aryl halides for sequential reactions."

In material science applications, the difluoromethyl group in this compound contributes to the development of advanced polymeric materials with enhanced thermal stability. The compound's ability to introduce both sulfonamide linkages and fluorine atoms makes it valuable for creating high-performance polymers - a trending topic in sustainable material development. Recent patents have highlighted its use in ion-exchange membranes for energy storage devices, addressing the popular search term "fluorinated materials for batteries."

The synthetic utility of CAS 1807212-85-6 extends to peptide modification strategies, where its sulfonyl chloride moiety can selectively modify amino acid side chains. This application has gained prominence with the rising interest in protein conjugation techniques and antibody-drug conjugates (ADCs). The compound's bromo substituent additionally allows for subsequent click chemistry modifications, making it a versatile building block that satisfies the frequent search for "multifunctional protein modifiers."

From a commercial perspective, 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride has seen growing demand in the contract research organization (CRO) market. Its unique combination of functional groups makes it particularly valuable for library synthesis in drug discovery programs. The current market trend toward fragment-based drug design has increased searches for "diverse aromatic building blocks," positioning this compound as a strategic material for medicinal chemistry applications.

Recent advances in flow chemistry have highlighted the potential of this sulfonyl chloride derivative for continuous manufacturing processes. Its good solubility in common organic solvents and stability under mild conditions make it suitable for automated synthesis platforms - addressing the pharmaceutical industry's push toward Industry 4.0 technologies. This aligns with the increasing search volume for "flow-compatible sulfonylation reagents."

Quality control of CAS 1807212-85-6 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct 1H NMR fingerprint (particularly the difluoromethyl proton signal at ~6.5 ppm) and characteristic mass spectral pattern make it easily identifiable, which is crucial for researchers verifying compound identity - a common concern reflected in searches for "authentic characterization of sulfonyl chlorides."

In environmental consideration, the 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride has been evaluated for its biodegradation potential in recent green chemistry studies. While the cyano group and sulfonyl chloride functionality require careful handling, modern waste treatment protocols can effectively manage its byproducts. This addresses growing concerns about "sustainable use of halogenated compounds" in synthetic chemistry.

The future outlook for this specialized chemical appears promising, particularly in the development of next-generation sulfa drugs and fluorinated bioactive compounds. As research continues to explore the unique properties imparted by its multifunctional structure, 3-Bromo-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS 1807212-85-6) is poised to remain an important tool in the synthetic chemist's repertoire, answering the persistent demand for "highly functionalized aromatic reagents" in both academic and industrial settings.